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Compound of Interest

Compound Name: Tyrosine disodium dihydrate

Cat. No.: B1142380 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
L-Tyrosine is a non-essential amino acid crucial for various biological processes, including

protein synthesis, and as a precursor for the biosynthesis of catecholamine neurotransmitters,

melanin, and thyroid hormones.[1] Its low solubility in aqueous solutions at neutral pH presents

a challenge in cell culture and other research applications.[2] The disodium dihydrate salt of L-

Tyrosine offers significantly improved solubility, making it the preferred form for preparing

concentrated stock solutions. This document provides a detailed protocol for the preparation,

sterilization, and storage of an L-Tyrosine Disodium Dihydrate stock solution for research

use.

Quantitative Data Summary
The following table summarizes the key quantitative data for L-Tyrosine Disodium Dihydrate.
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Property Value References

Molecular Formula C₉H₉NNa₂O₃ · 2H₂O [3][4]

Molecular Weight 261.19 g/mol [3][4]

Appearance Off-white to light tan powder [3]

Solubility in Water 100 mg/mL [5][6]

pH of 1% Solution 10.5 - 11.5 [3][4]

Storage Temperature (Solid) Room Temperature or 2-8°C [3][4]

Storage of Aqueous Solution
Recommended for single-day

use
[1]

Experimental Protocol: Preparation of a 100 mg/mL
L-Tyrosine Disodium Dihydrate Stock Solution
This protocol details the steps for preparing a sterile 100 mg/mL stock solution of L-Tyrosine
Disodium Dihydrate.

3.1. Materials

L-Tyrosine Disodium Dihydrate (CAS: 122666-87-9)

Sterile, high-purity water (e.g., cell culture grade, distilled, or deionized water)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile serological pipettes

Sterile 0.22 µm syringe filter

Sterile syringes

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Equipment
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Analytical balance

Weighing paper or boat

Spatula

Vortex mixer or magnetic stirrer with stir bar

Laminar flow hood or biological safety cabinet

3.3. Procedure

Preparation: In a laminar flow hood, aseptically handle all sterile materials.

Weighing: Carefully weigh the desired amount of L-Tyrosine Disodium Dihydrate powder.

For example, to prepare 10 mL of a 100 mg/mL solution, weigh 1.0 g of the powder.

Dissolution:

Aseptically transfer the weighed powder into a sterile conical tube.

Add the desired volume of sterile, high-purity water. For a 100 mg/mL solution, add water

to bring the final volume to 10 mL.

Securely cap the tube and vortex or use a magnetic stirrer until the powder is completely

dissolved. The solution should be clear and may have a pale yellow appearance.[3][4]

pH Check (Optional): The inherent pH of the dissolved L-Tyrosine Disodium Dihydrate
solution will be alkaline (pH 10.5-11.5).[3][4][7] For most cell culture applications where the

stock solution is diluted significantly, pH adjustment is not necessary as the media buffer will

compensate. If the experimental design is sensitive to pH changes, the pH of the final

working solution should be verified.

Sterilization:

Draw the solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.
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Filter-sterilize the solution into a new sterile conical tube.

Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes in sterile cryovials or

microcentrifuge tubes. This minimizes contamination and degradation from repeated

freeze-thaw cycles.

While some sources recommend storing the solid at room temperature, it is good practice

to store the prepared stock solution at -20°C for long-term use.[3][4][8] It is important to

note that some suppliers advise against storing aqueous solutions for more than one day,

suggesting fresh preparation is optimal.[1]

3.4. Safety Precautions

L-Tyrosine Disodium Dihydrate may cause skin and serious eye irritation.[9][10]

Always wear appropriate PPE, including safety glasses, gloves, and a lab coat, when

handling the powder and solutions.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Visualizations
4.1. Experimental Workflow

The following diagram illustrates the workflow for preparing a sterile L-Tyrosine Disodium
Dihydrate stock solution.
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Caption: Workflow for stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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